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Compound of Interest

Compound Name: 4-Heptyl-N-phenylaniline

Cat. No.: B15444978

This technical guide provides a comprehensive overview of 4-Heptyl-N-phenylaniline,
including its chemical identifiers, physicochemical properties, and general experimental
protocols relevant to its synthesis and analysis. This document is intended for researchers,
scientists, and professionals in the field of drug development and chemical research.

Chemical Identifiers and Physicochemical
Properties

4-Heptyl-N-phenylaniline is an aromatic amine with a heptyl group attached to the phenyl
ring. Its identification and key physicochemical properties are summarized below.

Table 1: Chemical Identifiers for 4-Heptyl-N-
phenylaniline

Identifier Value
CAS Number 64924-62-5[1]
Molecular Formula C19oH2sN[1]

4-Heptyldiphenylamine, Benzenamine, 4-heptyl-

Synonyms
ynony N-phenyl-[1]

EINECS Number 265-277-4[1]
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Table 2: Physicochemical Properties of 4-Heptyl-N-
phenylaniline

Property Value

Molecular Weight 267.409 g/mol [1]
Density 0.987 g/cm?3[1]
Flash Point 199.8 °C[1]

Experimental Protocols

Detailed experimental protocols specifically for the synthesis and analysis of 4-Heptyl-N-
phenylaniline are not readily available in the public domain. However, the following sections
describe general methodologies for the synthesis of N-alkylanilines and the analytical
techniques commonly used for their characterization.

General Synthesis of 4-Alkyl-N-phenylanilines via N-
Alkylation

A common method for the synthesis of N-alkylanilines is the N-alkylation of anilines with
alcohols or alkyl halides. The following is a representative protocol.

Materials:

e Aniline

1-Heptanol (or 1-bromoheptane)

Catalyst (e.g., a transition metal complex)

Base (e.g., potassium carbonate)

Solvent (e.g., toluene)

Procedure:
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In a round-bottom flask, combine aniline, a molar excess of the alkylating agent (1-heptanol
or 1-bromoheptane), the catalyst, and the base in the chosen solvent.

The reaction mixture is then heated to reflux for several hours to ensure the completion of
the reaction.

Reaction progress can be monitored using Thin Layer Chromatography (TLC).
Upon completion, the reaction mixture is cooled to room temperature.

The solid catalyst and base are removed by filtration.

The solvent is removed from the filtrate under reduced pressure.

The resulting crude product is then purified using column chromatography to isolate the
desired 4-Heptyl-N-phenylaniline.
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Generalized workflow for the synthesis of 4-Heptyl-N-phenylaniline.
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General Analytical Characterization of N-Alkylanilines

The characterization of newly synthesized N-alkylanilines typically involves a combination of
spectroscopic and chromatographic techniques to confirm the structure and purity of the
compound.

Techniques:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the chemical structure of the molecule by providing information about the hydrogen and
carbon atoms in their respective chemical environments.

o Mass Spectrometry (MS): This technique is employed to determine the molecular weight of
the compound and can provide information about its structure through fragmentation
patterns.

« Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups
present in the molecule. For N-alkylanilines, characteristic peaks for N-H and C-N bonds can
be observed.

e Gas Chromatography-Mass Spectrometry (GC-MS): This hyphenated technique is useful for
separating the components of a mixture and identifying them based on their mass spectra,
thereby also assessing the purity of the synthesized compound.

Biological Activity and Signaling Pathways

There is currently a lack of specific data in the scientific literature regarding the biological
activity and associated signaling pathways of 4-Heptyl-N-phenylaniline. However, the broader
class of alkylanilines has been studied for their biological effects.

Many alkylanilines are known to have biological activity and some have been identified as
potential carcinogens.[2] Their mechanisms of action can be complex, potentially involving
metabolic activation to reactive intermediates that can damage DNA.[2] This activation often
involves N-hydroxylation followed by conjugation reactions.[2] It is important to note that
without specific studies on 4-Heptyl-N-phenylaniline, its biological profile remains
uncharacterized.
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Logical relationship for the analytical characterization of 4-Heptyl-N-phenylaniline.

Conclusion

This technical guide has summarized the available information on 4-Heptyl-N-phenylaniline.
While specific experimental and biological data for this compound are limited, this guide
provides a foundation for researchers by presenting its known identifiers and properties, along
with general protocols for the synthesis and analysis of similar N-alkylanilines. Further research
is necessary to fully elucidate the chemical and biological characteristics of 4-Heptyl-N-
phenylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Heptyl-N-
phenylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15444978#4-heptyl-n-phenylaniline-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15444978#4-heptyl-n-phenylaniline-cas-number-and-identifiers
https://www.benchchem.com/product/b15444978#4-heptyl-n-phenylaniline-cas-number-and-identifiers
https://www.benchchem.com/product/b15444978#4-heptyl-n-phenylaniline-cas-number-and-identifiers
https://www.benchchem.com/product/b15444978#4-heptyl-n-phenylaniline-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15444978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15444978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

